Cas no 14143-09-0 (Phosphoric acid,diethyl 3-methyl-4-(methylsulfonyl)phenyl ester)

Phosphoric acid,diethyl 3-methyl-4-(methylsulfonyl)phenyl ester structure
14143-09-0 structure
Product Name:Phosphoric acid,diethyl 3-methyl-4-(methylsulfonyl)phenyl ester
CAS No:14143-09-0
MF:C12H19O6PS
MW:322.314423799515
CID:216217
PubChem ID:203307
Update Time:2025-04-19

Phosphoric acid,diethyl 3-methyl-4-(methylsulfonyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid,diethyl 3-methyl-4-(methylsulfonyl)phenyl ester
    • diethyl (3-methyl-4-methylsulfonylphenyl) phosphate
    • 14143-09-0
    • DTXSID80161729
    • O,O-Diethyl O-(3-methyl-(4-methylsulfonyl))phenyl phosphate
    • Phosphoric acid, diethyl 3-methyl-4-(methylsulfonyl)phenyl ester
    • BRN 2005805
    • Inchi: 1S/C12H19O6PS/c1-5-16-19(13,17-6-2)18-11-7-8-12(10(3)9-11)20(4,14)15/h7-9H,5-6H2,1-4H3
    • InChI Key: XYHXRVYYEZNNPU-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=CC=1C)OP(=O)(OCC)OCC)(=O)=O

Computed Properties

  • Exact Mass: 322.06407
  • Monoisotopic Mass: 322.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 87.3Ų

Experimental Properties

  • Density: 1.249
  • Boiling Point: 426.5°Cat760mmHg
  • Flash Point: 211.8°C
  • Refractive Index: 1.495
  • PSA: 78.9
  • LogP: 4.03920
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